Cas no 1485910-54-0 (Furan, 3-(chloromethyl)tetrahydro-3-propyl-)

• Product Name: Furan, 3-(chloromethyl)tetrahydro-3-propyl-
• CAS No: 1485910-54-0
• MF: C₈H₁₅ClO
• MW: 162.657101869583
• CID: 5282361
• Update Time: 2025-10-22

Furan, 3-(chloromethyl)tetrahydro-3-propyl- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(chloromethyl)tetrahydro-3-propyl-

• Inchi： 1S/C8H15ClO/c1-2-3-8(6-9)4-5-10-7-8/h2-7H2,1H3
• InChI Key： ZFSYRQCWDZCWBT-UHFFFAOYSA-N
• SMILES： O1CCC(CCl)(CCC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on Furan, 3-(chloromethyl)tetrahydro-3-propyl-

Furan, 3-(chloromethyl)tetrahydro-3-propyl-

Furan, 3-(chloromethyl)tetrahydro-3-propyl-, also known by its CAS number 1485910-54-0, is a chemical compound that has garnered significant attention in the field of organic synthesis and materials science. This compound is a derivative of tetrahydrofuran (THF), a widely used solvent in various industrial and laboratory applications. The presence of the chloromethyl group and the propyl substituent at the 3-position of the tetrahydrofuran ring introduces unique chemical properties, making it a valuable intermediate in the synthesis of complex molecules.

The structure of Furan, 3-(chloromethyl)tetrahydro-3-propyl- consists of a five-membered oxygen-containing ring with two adjacent saturated carbons. The substitution at the 3-position with a chloromethyl group and a propyl chain creates steric hindrance and electronic effects that influence its reactivity. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the pharmaceutical industry. Researchers have explored its use in click chemistry reactions, where it serves as a versatile platform for assembling diverse structures with high efficiency.

In terms of synthesis, Furan, 3-(chloromethyl)tetrahydro-3-propyl- can be prepared through various methods, including ring-opening reactions of epoxides or through nucleophilic substitution. One notable approach involves the reaction of tetrahydrofuran with alkyl halides in the presence of a base, followed by subsequent modifications to introduce the chloromethyl group. The ease of synthesis and the availability of starting materials make this compound an attractive candidate for large-scale production.

The chemical properties of Furan, 3-(chloromethyl)tetrahydro-3-propyl- are highly dependent on its functional groups. The tetrahydrofuran ring provides stability and solubility in organic solvents, while the chloromethyl group introduces nucleophilic reactivity. This combination allows for selective transformations under mild conditions, making it suitable for use in sensitive reactions. Recent advancements in catalytic asymmetric synthesis have further expanded its utility by enabling enantioselective modifications at the substituted positions.

In terms of applications, Furan, 3-(chloromethyl)tetrahydro-3-propyl- has found uses in polymer chemistry as well. Its ability to undergo ring-opening polymerization under specific conditions has led to the development of novel polymeric materials with tailored properties. These materials exhibit improved mechanical strength and thermal stability, making them candidates for advanced composites and high-performance polymers.

Recent research has also focused on the biological activity of derivatives derived from Furan, 3-(chloromethyl)tetrahydro-3-propyl-. Studies have shown that certain analogs exhibit potent anti-inflammatory and antioxidant properties, suggesting their potential as therapeutic agents. Additionally, computational modeling has been employed to predict binding affinities and optimize molecular structures for enhanced bioactivity.

In conclusion, Furan, 3-(chloromethyl)tetrahydro-3-propyl- is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new possibilities for this compound, its role in advancing technological and medical innovations is expected to grow significantly.